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Compound of Interest

Compound Name: 2-Ethyl-5-methylpyrrolidine

Cat. No.: B15268159

An In-depth Technical Guide on the Core Chemical and Physical Properties of 2-Ethyl-
pyrrolidine

Introduction

2-Ethyl-pyrrolidine is a saturated heterocyclic organic compound with the molecular formula
C6H13N.[1][2][3][4] It belongs to the pyrrolidine family, which are five-membered rings
containing one nitrogen atom.[5] The pyrrolidine ring is a common structural motif found in a
variety of natural products, including the amino acids proline and hydroxyproline, as well as
alkaloids like nicotine.[5] Due to their diverse biological activities, substituted pyrrolidines are of
significant interest to researchers in medicinal chemistry and drug development. This guide
provides a comprehensive overview of the known chemical and physical properties of 2-Ethyl-
pyrrolidine, along with relevant experimental protocols and safety information.

Chemical and Physical Properties

The fundamental chemical and physical properties of 2-Ethyl-pyrrolidine are summarized
below. The data is a combination of experimentally determined and computationally predicted
values.

Chemical Identifiers

A summary of the key chemical identifiers for 2-Ethyl-pyrrolidine is provided in Table 1.
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Identifier Value Source
IUPAC Name 2-ethylpyrrolidine [1]
Molecular Formula C6H13N [L1[2][3][4][6]
Molecular Weight 99.17 g/mol [1][2][6]
CAS Number 1003-28-7 [1]

INChI=1S/C6H13N/c1-2-6-4-3-
InChl [11[2][3]
5-7-6/h6-7H,2-5H2,1H3

JFZLDRUSMYBXRI-
InChlKey [11[2][3]
UHFFFAOYSA-N

SMILES CCC1CCCN1 [1][2]

Physical Properties

Table 2 outlines the known physical properties of 2-Ethyl-pyrrolidine. It is important to note that
some of these properties are for closely related compounds and are specified as such.
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Property Value Notes and Source
o Inferred from the general

Appearance Colorless liquid ) o

properties of pyrrolidines.[5]

) . Characteristic of pyrrolidines.

Odor Ammoniacal, fishy 5]

For the related compound 2-
Boiling Point 58-60 °C at 16 mmHg (Aminomethyl)-1-

ethylpyrrolidine.[7]

For the related compound 2-
Density 0.884 g/mL at 25 °C (Aminomethyl)-1-

ethylpyrrolidine.[7]

Refractive Index

n20/D 1.466

For the related compound 2-
(Aminomethyl)-1-
ethylpyrrolidine.[7]

Solubility

Miscible with water and most

organic solvents

Inferred from the properties of
the parent compound,

pyrrolidine.[5]

logP (Octanol/Water Partition

Coefficient)

1.2

Computed value.[1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of organic compounds.

o Gas Chromatography-Mass Spectrometry (GC-MS): The Kovats retention index for 2-Ethyl-

pyrrolidine on a standard non-polar column is reported as 818.[1][3]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific spectra for 2-Ethyl-

pyrrolidine are not readily available in the provided search results, 1H NMR and 13C NMR

spectra for the related compound 2-(Aminomethyl)-1-ethylpyrrolidine are available and can

be used for comparative purposes.[8]
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« Infrared (IR) Spectroscopy: IR spectra for related compounds such as N-Ethyl-2-pyrrolidone
are available and can provide information about the characteristic vibrational frequencies of
the pyrrolidine ring and its substituents.[9][10]

Experimental Protocols
Synthesis of Substituted Pyrrolidines

Several synthetic routes to substituted pyrrolidines have been reported. A general approach
involves the reaction of a primary amine with a 1,4-dihaloalkane. More specific and advanced
methods include:

o Reductive Amination: The reaction of a ketone or aldehyde with an amine in the presence of
a reducing agent.

e Cyclization Reactions: Intramolecular cyclization of amino alcohols or amino halides.[11]

o Asymmetric Synthesis: Enantioselective methods have been developed for the synthesis of
chiral 2,2-disubstituted pyrrolidines, which are valuable building blocks in pharmaceutical
development.[12]

A patented method for the preparation of (S)-N-ethyl-2-aminomethyl pyrrolidine involves the
resolution of a racemic mixture using dextrotartaric acid.[13] The process includes the following
steps:

N-ethyl-2-aminomethyl pyrrolidine is added to a solution of dextrotartaric acid in a mixture of
alcohol and water.

e The mixture is cooled and stirred for an extended period to allow for the crystallization of the
desired diastereomeric salt.

e The salt is isolated by filtration.

e The mother liquor, enriched in the other enantiomer, is treated with a base (e.g., sodium
hydroxide) to a pH of 9-10 to liberate the free amine.

o The levorotatory N-ethyl-2-aminomethyl pyrrolidine is then isolated by extraction and
distillation.[13]
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Analytical Methods

A method for the determination of related compounds, N-Methyl-2-pyrrolidone and N-Ethyl-2-
pyrrolidone, in liquid pesticide formulations has been developed using solid-phase extraction
(SPE) followed by gas chromatography-mass spectrometry (GC-MS).[14][15] The general
steps of this protocol are:

 Dilution of the sample in a suitable organic solvent (e.g., ethyl acetate).
 Purification of the sample using an SPE cartridge to remove interfering substances.

e Analysis of the purified sample by GC-MS.[14][15]

Reactivity and Stability

» Basicity: As a secondary amine, 2-Ethyl-pyrrolidine is a base.[5]
 Stability: The compound is generally stable under normal conditions.[6]

» Reactivity: The nitrogen atom of the pyrrolidine ring can act as a nucleophile in various
chemical reactions. It can be alkylated, acylated, and can participate in condensation
reactions.

Safety and Handling

Safety data sheets for related compounds like (2R)-2-ethyl-Pyrrolidine and N-Ethyl-2-
pyrrolidone provide guidance on safe handling procedures.[6][16][17]

e General Precautions: Avoid contact with skin and eyes.[6] Use in a well-ventilated area or
under a chemical fume hood.[18]

e Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[16][18][19]

o Fire Hazards: The compound is expected to be a flammable liquid.[19] Keep away from heat,
sparks, and open flames.[18][19]

 In case of Exposure:
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[e]

Skin contact: Immediately remove all contaminated clothing and rinse the skin with water.
[18][19]

[e]

Eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[18][19]

[e]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[18][19]

o

Ingestion: Rinse mouth. Do NOT induce vomiting.[18][19]
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Caption: A generalized workflow for the synthesis of 2-Ethyl-pyrrolidine.
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Caption: Workflow for the analysis of pyrrolidine derivatives by SPE-GC/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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